Cas no 546062-79-7 (3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL 4-pyrimidin-2-ylpiperazinyl ketone)

• Product Name: 3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL 4-pyrimidin-2-ylpiperazinyl ketone
• CAS No: 546062-79-7
• MF: C₁₉H₁₇Cl₂N₅O₂
• MW: 418.276581525803
• MDL: MFCD00955276
• CID: 5032792
• Update Time: 2026-02-28

3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL 4-pyrimidin-2-ylpiperazinyl ketone Chemical and Physical Properties

Names and Identifiers

• MLS000764822
• 3-(2,6-DICHLOROPHENYL)-5-METHYLISOXAZOL-4-YL 4-PYRIMIDIN-2-YLPIPERAZINYL KETONE
• SMR000290427
• 2-{4-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperazin-1-yl}pyrimidine
• BAS 09615794
• BDBM55758
• cid_1094870
• HMS2680I16
• [3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• [3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl][4-(2-pyrimidinyl)piperazino]metha
• 3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL 4-pyrimidin-2-ylpiperazinyl ketone

• MDL： MFCD00955276
• Inchi： 1S/C19H17Cl2N5O2/c1-12-15(17(24-28-12)16-13(20)4-2-5-14(16)21)18(27)25-8-10-26(11-9-25)19-22-6-3-7-23-19/h2-7H,8-11H2,1H3
• InChI Key： DGIZCVFVIIKWQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=C(C)ON=1)C(N1CCN(C2N=CC=CN=2)CC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 532
• XLogP3: 3.4
• Topological Polar Surface Area: 75.4

Additional information on 3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL 4-pyrimidin-2-ylpiperazinyl ketone

Introduction to 3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl 4-pyrimidin-2-ylpiperazinyl ketone (CAS No. 546062-79-7)

The compound 3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl 4-pyrimidin-2-ylpiperazinyl ketone (CAS No. 546062-79-7) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This heterocyclic ketone, featuring a complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular architecture of this compound integrates multiple pharmacophoric elements, including a dichlorophenyl moiety, an isoxazole ring, and a pyrimidine-piperazine scaffold, which collectively contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of such multifunctional compounds in addressing complex therapeutic challenges. The isoxazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Specifically, isoxazole derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer activities. The presence of the 5-methylisoxazole moiety in this compound enhances its potential to interact with biological targets, thereby expanding its therapeutic spectrum.

Furthermore, the pyrimidine-piperazine core is another critical pharmacophoric element that has been extensively studied for its role in drug development. Pyrimidine derivatives are widely recognized for their kinase inhibition properties, while piperazine moieties are known for their ability to enhance solubility and bioavailability. The combination of these two groups in 3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl 4-pyrimidin-2-ylpiperazinyl ketone suggests a promising candidate for developing small-molecule inhibitors targeting various diseases.

The dichlorophenyl substituent at the 2-position of the isoxazole ring adds another layer of complexity to the compound's structure. Chlorinated aromatic rings are often incorporated into drug molecules to improve metabolic stability and binding affinity. In this context, the dichlorophenyl group may enhance the compound's interaction with biological receptors by increasing lipophilicity and electronic properties. This feature makes it an attractive scaffold for further derivatization and optimization.

In the realm of drug discovery, the development of novel heterocyclic compounds like 3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl 4-pyrimidin-2-ylpiperazinyl ketone is driven by the need for more effective and selective therapeutic agents. The integration of multiple pharmacophoric elements into a single molecule allows for multitarget engagement, which can be particularly beneficial in treating multifactorial diseases. For instance, this compound may exhibit dual activity by interacting with both kinase enzymes and other cellular targets involved in disease progression.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly identify and optimize bioactive molecules like this one. These technologies have facilitated the exploration of complex molecular interactions and have accelerated the discovery process. By leveraging these tools, scientists can design and synthesize analogs of 3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl 4-pyrimidin-2-ylpiperazinyl ketone with improved pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the isoxazole ring, followed by functional group transformations to introduce the pyrimidine-piperazine moiety. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity.

Evaluation of the biological activity of 3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl 4-pyrimidin-2-ylpiperazinyl ketone has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes relevant to cancer progression and inflammation. Additionally, cell-based models have shown potential therapeutic effects against various disease states. These findings underscore the compound's significance as a lead molecule for further development.

The structural features of this compound also make it an interesting candidate for developing next-generation therapeutics with improved pharmacokinetic properties. By optimizing solubility, metabolic stability, and distribution profiles, researchers can enhance its bioavailability and reduce potential side effects. Such improvements are crucial for translating preclinical successes into effective clinical treatments.

In conclusion,3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-yl 4-pyrimidin-2-ylpiperazinyl ketone (CAS No. 546062-79-7) exemplifies the innovative approaches being taken in pharmaceutical chemistry to develop novel bioactive molecules. Its complex structural framework integrates multiple pharmacophoric elements that contribute to its unique chemical and biological properties. Further research into this compound holds promise for advancing therapeutic strategies across multiple disease areas.